8-amino-6-chloro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• IUPAC Name: 8-amino-6-chloro-2-methyl-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C9H9ClN2O2/c1-4-9(13)12-7-3-5(10)2-6(11)8(7)14-4/h2-4H,11H2,1H3,(H,12,13)
• InChI Key: CCKOPZTUSWMHBY-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC2=CC(=CC(=C2O1)N)Cl
• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol

Description

The compound “8-amino-6-chloro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one” is a heterocyclic compound. It is a derivative of the benzoxazine family. Benzoxazines are valuable kinds of oxygen-containing heterocycles widely found in nature. They have been routinely employed as herbal medicines since early ages.

Synthesis Analysis

The synthesis of benzoxazine derivatives has been considered for many organic and pharmaceutical chemists. These compounds have been synthesized by reacting o-aminophenol with chloroacetyl chloride in the presence of butanone and aqueous NaHCO3.

Molecular Structure Analysis

The molecular structure of benzoxazine derivatives is complex and involves various functional groups. Many functional groups attached to the ring are responsible for the activity of 1,2,4-benzothiadiazine-1,1-dioxide like a halo, the group at 7 and 8 positions of the ring gave active compounds.

Chemical Reactions Analysis

The chemical reactions involving benzoxazine derivatives are diverse and depend on the specific functional groups present in the molecule. For instance, a series of S-benzylated or S-alkylated-coumarins were synthesized by reacting 7-((5-mercapto-1,3,4-oxadiazol-2-yl)methoxy)-4,5-dimethyl-2H-chromen-2-one with various alkyl and benzyl halides in the presence of K2CO3.

Scientific Research Applications

Antifungal and Anti-Candida Activities

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Vasorelaxant Activities

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Synthesis of Alprazolam and Diazepam

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Antimicrobial Potential

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Antiviral Potential

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Antihypertensive and Antidiabetic Activities

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Safety and Hazards

The safety and hazards associated with benzoxazine derivatives depend on the specific compound and its intended use. For instance, 6-Chloro-2H-1,4-benzoxazin-3(4H)-one has been classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.

Future Directions

The future directions in the research of benzoxazine derivatives could involve the development of new synthesis methods, investigation of their biological properties, and exploration of their potential applications in medicinal chemistry.